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Compound of Interest

Compound Name: Telapristone

Cat. No.: B1682008 Get Quote

Providing essential safety and logistical information for the proper disposal of Telapristone is

critical for researchers, scientists, and drug development professionals. This guide offers a

procedural, step-by-step approach to ensure the safe handling and disposal of this selective

progesterone receptor modulator, aligning with general laboratory safety and chemical handling

best practices.

While a specific Safety Data Sheet (SDS) for Telapristone was not found, its classification as a

selective progesterone receptor modulator necessitates handling it as a potentially hazardous

compound. Disposal procedures should, therefore, adhere to stringent regulations for

pharmaceutical waste. General guidance for similar hazardous substances, such as

Progesterone, indicates that Telapristone should not be disposed of in household garbage or

released into sewage systems.[1] Disposal must comply with all applicable local, regional,

national, and international regulations.[1][2][3]

Core Disposal Procedures and Regulatory
Compliance
The disposal of pharmaceutical waste is primarily governed by the Environmental Protection

Agency (EPA) through the Resource Conservation and Recovery Act (RCRA) and the Drug

Enforcement Administration (DEA) for controlled substances.[4] For a compound like

Telapristone, which may be considered hazardous, the following steps are crucial.
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Step 1: Waste Identification and Segregation The first critical step is to determine if the

Telapristone waste is classified as hazardous. This is typically based on its characteristics,

such as toxicity. Given the potential hazards associated with hormonal compounds, it is prudent

to handle Telapristone waste as hazardous unless explicitly stated otherwise by a specific

SDS. All personnel handling the waste must be trained on the appropriate procedures to

protect themselves and the environment.

Hazardous pharmaceutical waste must be segregated from non-hazardous waste at the point

of generation to prevent cross-contamination and ensure proper disposal.

Step 2: Use of Approved Waste Containers Dispose of Telapristone waste in designated,

approved containers that are leak-proof, properly labeled, and color-coded according to

institutional and regulatory standards. For hazardous pharmaceutical waste, black containers

are often used.

Step 3: Storage of Pharmaceutical Waste Store containers with Telapristone waste in a

secure, designated area away from patient care and general laboratory traffic. The storage

conditions should be cool, dry, and well-ventilated.

Step 4: Professional Disposal The final disposal of hazardous pharmaceutical waste should be

handled by a licensed and approved waste disposal contractor. The most common and

recommended method for destroying hazardous pharmaceuticals is incineration under

controlled conditions. Never dispose of this type of waste by flushing it down the drain or

mixing it with regular trash.

For spills, it is important to prevent the product from entering drains. Small spills can be

absorbed with inert materials like vermiculite, dry sand, or earth and placed into appropriate

containers for disposal. The contaminated area should then be cleaned thoroughly.

Regulatory and Safety Data Summary
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Parameter Guideline Regulatory Bodies

Waste Classification
Assumed Hazardous (pending

specific SDS)
EPA (RCRA)

Container Type

Leak-proof, labeled, color-

coded (typically black for

hazardous pharma)

EPA, State Regulations

Disposal Method
Incineration by a licensed

facility
EPA, State Regulations

Spill Management
Absorb with inert material,

prevent entry to drains
Institutional Safety Protocols

Personal Protective Equipment

(PPE)

Wear protective gloves,

clothing, and eye/face

protection

OSHA, Institutional Safety

Protocols

Experimental Protocols
Detailed experimental protocols for the disposal of Telapristone are not publicly available. The

standard procedure would be to follow the general guidelines for hazardous pharmaceutical

waste disposal as outlined above and in accordance with the specific protocols established by

the research institution's environmental health and safety department.

Disposal Workflow
The following diagram illustrates the decision-making process and procedural flow for the

proper disposal of Telapristone waste in a laboratory setting.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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